Cas no 101439-04-7 ((1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid)
101439-04-7 structure
Product Name:(1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid
CAS No:101439-04-7
MF:C17H10O6
MW:310.257705211639
CID:1129112
PubChem ID:24205745
Update Time:2025-04-20
(1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- (1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid
- NSC736559
- Benzal-phthalid-dicarbonsaeure-(5.6)
- 1-benzylidene-3-oxo-1,6-dicarboxyl ic acid
- NSC736559; Benzal-phthalid-dicarbonsaeure-(5.6); 1-benzylidene-3-oxo-1,6-dicarboxyl ic acid;
- NSC-736559
- (1Z)-1-Benzylidene-3-oxo-1,3-dihydro-2-benzofuran-5,6-dicarboxylic acid
- DTXSID30639842
- 101439-04-7
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- Inchi: 1S/C17H10O6/c18-15(19)11-7-10-13(8-12(11)16(20)21)17(22)23-14(10)6-9-4-2-1-3-5-9/h1-8H,(H,18,19)(H,20,21)/b14-6-
- InChI Key: UBMMBMIQFFOWPQ-NSIKDUERSA-N
- SMILES: O1C(C2C=C(C(=O)O)C(C(=O)O)=CC=2/C/1=C/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 310.0477
- Monoisotopic Mass: 310.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.9
- LogP: 2.75150
(1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
101439-04-7 ((1z)-1-benzylidene-3-oxo-2-benzofuran-5,6-dicarboxylic Acid) Related Products
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